Cas no 847405-91-8 (ethyl 3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxylate)

• Product Name: ethyl 3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxylate
• CAS No: 847405-91-8
• MF: C₁₉H₁₄F₃NO₄
• MW: 377.313975811005
• CID: 6347831
• PubChem ID: 7117051
• Update Time: 2025-10-29

ethyl 3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxylate
• 847405-91-8
• ethyl 3-[2-(trifluoromethyl)benzamido]-1-benzofuran-2-carboxylate
• ethyl 3-(2-(trifluoromethyl)benzamido)benzofuran-2-carboxylate
• ethyl 3-[[2-(trifluoromethyl)benzoyl]amino]-1-benzofuran-2-carboxylate
• AKOS024594561
• AB00671732-01
• F0666-1568

• Inchi： 1S/C19H14F3NO4/c1-2-26-18(25)16-15(12-8-4-6-10-14(12)27-16)23-17(24)11-7-3-5-9-13(11)19(20,21)22/h3-10H,2H2,1H3,(H,23,24)
• InChI Key： UIEARYLCMCNOEP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(NC1=C(C(=O)OCC)OC2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 377.08749241g/mol
• Monoisotopic Mass: 377.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on ethyl 3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxylate

Ethyl 3-(2-(Trifluoromethyl)benzamido)-1-benzofuran-2-carboxylate: A Comprehensive Overview

Ethyl 3-(2-(trifluoromethyl)benzamido)-1-benzofuran-2-carboxylate (CAS No. 847405-91-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique benzofuran core and trifluoromethyl substituent, exhibits remarkable potential in various applications, including drug development and material science. Its molecular structure combines the ethyl carboxylate moiety with a benzamido group, making it a versatile intermediate in synthetic chemistry.

The ethyl 3-(2-(trifluoromethyl)benzamido)-1-benzofuran-2-carboxylate is particularly notable for its role in the synthesis of bioactive molecules. Researchers have explored its utility in creating compounds with potential therapeutic effects, such as anti-inflammatory and antimicrobial agents. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design. This feature aligns with current trends in medicinal chemistry, where fluorinated compounds are increasingly sought after for their improved pharmacokinetic properties.

In recent years, the demand for benzofuran derivatives has surged, driven by their applications in optoelectronics and agrochemicals. The ethyl 3-(2-(trifluoromethyl)benzamido)-1-benzofuran-2-carboxylate is no exception, as its structural framework lends itself to modifications that can yield materials with desirable electronic properties. This aligns with the growing interest in sustainable and high-performance materials, a hot topic in both academic and industrial circles.

From a synthetic perspective, the compound's preparation involves multi-step organic reactions, often starting from readily available precursors like 2-aminobenzofuran and 2-(trifluoromethyl)benzoic acid. Optimizing these synthetic routes is a key area of research, as it impacts the scalability and cost-effectiveness of producing this compound. Recent advancements in catalytic methods and green chemistry have further enhanced the feasibility of large-scale synthesis, addressing one of the most frequently searched questions in chemical forums: "How to synthesize ethyl 3-(2-(trifluoromethyl)benzamido)-1-benzofuran-2-carboxylate efficiently?"

The compound's stability under various conditions is another area of interest. Studies have shown that ethyl 3-(2-(trifluoromethyl)benzamido)-1-benzofuran-2-carboxylate remains stable at room temperature, making it suitable for long-term storage and transportation. This property is crucial for industrial applications, where handling and logistics are major considerations. Additionally, its compatibility with common organic solvents facilitates its use in diverse reaction setups, a point often highlighted in laboratory protocols and patent literature.

Market dynamics for benzofuran-based compounds reflect a steady growth trajectory, with pharmaceutical companies and research institutions being the primary consumers. The compound's CAS number, 847405-91-8, serves as a unique identifier in procurement databases, ensuring accurate sourcing for global buyers. As the demand for novel chemical entities rises, suppliers are increasingly listing ethyl 3-(2-(trifluoromethyl)benzamido)-1-benzofuran-2-carboxylate in their catalogs, catering to the needs of synthetic chemists and material scientists.

In conclusion, ethyl 3-(2-(trifluoromethyl)benzamido)-1-benzofuran-2-carboxylate represents a valuable building block in modern chemistry. Its multifaceted applications, coupled with its synthetic accessibility, make it a compound of enduring relevance. Whether in drug discovery or advanced material development, this molecule continues to inspire innovation, answering the call for more efficient and sustainable chemical solutions.